Cas no 896370-14-2 (N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-3,5-dimethoxybenzamide)

• Product Name: N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-3,5-dimethoxybenzamide
• CAS No: 896370-14-2
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6403898
• PubChem ID: 18573328
• Update Time: 2025-10-17

N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-3,5-dimethoxybenzamide
• N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-3,5-dimethoxybenzamide
• 896370-14-2
• F2539-0270
• N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-3,5-dimethoxybenzamide
• AKOS024658366

• Inchi： 1S/C21H24N2O4/c1-13-5-6-17(7-14(13)2)23-12-16(10-20(23)24)22-21(25)15-8-18(26-3)11-19(9-15)27-4/h5-9,11,16H,10,12H2,1-4H3,(H,22,25)
• InChI Key： XIURGGYTRNCUSB-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-3,5-dimethoxybenzamide

N-1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl-3,5-Dimethoxybenzamide: A Comprehensive Overview

N-1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl-3,5-Dimethoxybenzamide (CAS No. 896370-14-2) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in recent years due to its potential applications in pharmaceutical research and material science. The molecule consists of a benzamide core with substituents that include a pyrrolidinone ring and dimethoxy groups, which contribute to its diverse chemical properties.

The benzamide moiety is a common structural element in many bioactive compounds, often contributing to pharmacokinetic properties such as absorption and metabolism. The pyrrolidinone ring, on the other hand, introduces rigidity and can act as a hydrogen bond acceptor, enhancing the compound's ability to interact with biological targets. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

The dimethoxy groups attached to the benzene ring are known to provide electronic effects that can stabilize certain conformations of the molecule. This stabilization is crucial for maintaining the compound's bioavailability and efficacy. Furthermore, the dimethylphenyl group adds bulk to the molecule, potentially influencing its solubility and permeability across biological membranes.

Recent advancements in computational chemistry have allowed researchers to model the behavior of N-1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl-3,5-Dimethoxybenzamide with unprecedented accuracy. These studies have revealed insights into its potential interactions with various biological systems. For instance, molecular docking simulations suggest that this compound may bind effectively to certain G-protein coupled receptors (GPCRs), making it a promising candidate for drug development in areas such as pain management and inflammation.

In addition to its pharmacological potential, N-1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl-3,5-Dimethoxybenzamide has shown interesting properties in materials science. Its rigid structure and ability to form hydrogen bonds make it a viable candidate for use in self-assembling materials and advanced polymers. Researchers are currently exploring its application in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidinone ring through cyclization reactions and the subsequent attachment of the benzamide group. Recent optimizations in these steps have significantly improved yields and reduced production costs, making large-scale synthesis more feasible.

Despite its promising properties, further research is needed to fully understand the biological effects of N-1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl-3,5-Dimethoxybenzamide. Preclinical studies are currently underway to evaluate its safety profile and determine its suitability for use in human therapeutics. Additionally, investigations into its environmental impact are being conducted to ensure sustainable practices during production and disposal.

In conclusion, N-1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl-3,5-Dimethoxybenzamide (CAS No. 896370-14-2) represents a versatile compound with applications spanning pharmaceuticals and materials science. Its unique structure and functional groups make it an intriguing subject for further research and development.